![molecular formula C12H22N2O3S B5880380 N-cyclopentyl-1-(methylsulfonyl)-4-piperidinecarboxamide](/img/structure/B5880380.png)
N-cyclopentyl-1-(methylsulfonyl)-4-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-cyclopentyl-1-(methylsulfonyl)-4-piperidinecarboxamide, also known as CPP-115, is a potent and selective inhibitor of the enzyme gamma-aminobutyric acid (GABA) aminotransferase. This enzyme is responsible for the breakdown of GABA, a neurotransmitter that plays a crucial role in regulating brain activity and behavior. By inhibiting GABA aminotransferase, CPP-115 increases the levels of GABA in the brain, leading to enhanced GABAergic neurotransmission and potential therapeutic benefits.
Mechanism of Action
N-cyclopentyl-1-(methylsulfonyl)-4-piperidinecarboxamide works by inhibiting GABA aminotransferase, an enzyme that is responsible for the breakdown of GABA. By inhibiting this enzyme, this compound increases the levels of GABA in the brain, leading to enhanced GABAergic neurotransmission. This increased GABAergic activity can lead to a range of physiological and behavioral effects, including reduced seizure activity, reduced anxiety, and potential anti-addictive effects.
Biochemical and Physiological Effects:
The increased GABAergic activity resulting from this compound administration can lead to a range of biochemical and physiological effects. These effects include increased inhibition of neuronal activity, reduced excitability of neurons, and potential modulation of other neurotransmitter systems. Additionally, this compound has been shown to increase the levels of the neurosteroid allopregnanolone, which has been implicated in the regulation of anxiety and stress responses.
Advantages and Limitations for Lab Experiments
One advantage of N-cyclopentyl-1-(methylsulfonyl)-4-piperidinecarboxamide for lab experiments is its high potency and selectivity for GABA aminotransferase inhibition, which allows for precise manipulation of GABAergic neurotransmission. Additionally, this compound has been shown to have a favorable pharmacokinetic profile, with good brain penetration and a long half-life. However, one limitation of this compound is its potential for off-target effects, particularly at high doses. Additionally, the use of this compound in animal studies may not fully reflect the effects of the compound in humans, and further research is needed to determine its safety and efficacy in clinical settings.
Future Directions
There are several potential future directions for research on N-cyclopentyl-1-(methylsulfonyl)-4-piperidinecarboxamide. One area of interest is the potential use of this compound for the treatment of addiction, particularly in the context of opioid use disorders. Additionally, further research is needed to fully understand the molecular mechanisms underlying the effects of this compound on GABAergic neurotransmission and other neurotransmitter systems. Finally, there is a need for more clinical studies to determine the safety and efficacy of this compound in humans, particularly in the context of neurological and psychiatric disorders.
Synthesis Methods
The synthesis of N-cyclopentyl-1-(methylsulfonyl)-4-piperidinecarboxamide involves a multi-step process that includes the reaction of piperidine with cyclopentanone, followed by the reaction of the resulting product with methylsulfonyl chloride. The final step involves the reaction of the intermediate product with isobutyl chloroformate to yield this compound.
Scientific Research Applications
N-cyclopentyl-1-(methylsulfonyl)-4-piperidinecarboxamide has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders, including epilepsy, anxiety, and addiction. In preclinical studies, this compound has been shown to increase GABA levels in the brain and reduce seizure activity in animal models of epilepsy. Additionally, this compound has been shown to reduce anxiety-like behavior in rodents and attenuate cocaine-seeking behavior in rats.
properties
IUPAC Name |
N-cyclopentyl-1-methylsulfonylpiperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22N2O3S/c1-18(16,17)14-8-6-10(7-9-14)12(15)13-11-4-2-3-5-11/h10-11H,2-9H2,1H3,(H,13,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSFULZINXRAXAO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCC(CC1)C(=O)NC2CCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.